Cas no 895783-63-8 (N'-(4-chlorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide)

• Product Name: N'-(4-chlorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide
• CAS No: 895783-63-8
• MF: C₁₉H₁₅ClFN₃O₂S
• MW: 403.857705354691
• CID: 5513324
• Update Time: 2025-10-23

N'-(4-chlorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-chlorophenyl)-N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]oxamide
• Ethanediamide, N1-(4-chlorophenyl)-N2-[2-[2-(3-fluorophenyl)-4-thiazolyl]ethyl]-
• N'-(4-chlorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide

• Inchi： 1S/C19H15ClFN3O2S/c20-13-4-6-15(7-5-13)23-18(26)17(25)22-9-8-16-11-27-19(24-16)12-2-1-3-14(21)10-12/h1-7,10-11H,8-9H2,(H,22,25)(H,23,26)
• InChI Key： XLXNNQATQQKLPU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)C(NCCC1=CSC(C2=CC=CC(F)=C2)=N1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-chlorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide

Comprehensive Overview of N'-(4-chlorophenyl)-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}ethanediamide (CAS 895783-63-8)

The compound N'-(4-chlorophenyl)-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}ethanediamide (CAS 895783-63-8) represents an important intermediate in modern pharmaceutical chemistry and materials science. This structurally complex molecule features a unique combination of chlorophenyl, fluorophenyl, and thiazole moieties connected through an ethanediamide linker, creating significant interest in its potential applications. The presence of both halogenated aromatic rings and a heterocyclic thiazole component contributes to its distinctive chemical properties and reactivity patterns.

Recent scientific literature indicates growing interest in thiazole-containing compounds like 895783-63-8, particularly in the context of drug discovery and development. The 1,3-thiazole core is recognized as a privileged structure in medicinal chemistry, frequently appearing in molecules with diverse biological activities. When combined with the fluorophenyl and chlorophenyl substituents, this creates a molecular architecture that may interact with various biological targets, making it valuable for pharmaceutical research.

The synthesis of N'-(4-chlorophenyl)-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}ethanediamide typically involves multi-step organic transformations. Modern synthetic approaches often employ amide coupling reactions to construct the ethanediamide bridge, followed by careful introduction of the thiazole and aryl components. The presence of both fluorine and chlorine atoms in the structure requires specialized handling during synthesis to ensure proper regioselectivity and high purity of the final product.

From a physicochemical perspective, CAS 895783-63-8 demonstrates properties characteristic of moderately polar organic compounds. The molecule's solubility profile shows preference for organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), while exhibiting limited water solubility. These characteristics are crucial for researchers working with this compound in various applications. The halogen atoms contribute to the molecule's overall dipole moment and may influence its crystalline packing structure.

In pharmaceutical research, N'-(4-chlorophenyl)-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}ethanediamide has attracted attention as a potential building block for drug candidates. The combination of fluorine substitution and thiazole heterocycle is particularly noteworthy, as these features are known to enhance metabolic stability and binding affinity in many therapeutic agents. Current investigations explore its utility in developing compounds targeting various biological pathways, though specific applications remain proprietary within pharmaceutical companies.

The materials science field has also shown interest in 895783-63-8 due to its potential as a precursor for functional materials. The conjugated system created by the aryl-thiazole-amide arrangement suggests possible applications in organic electronics or as a ligand in coordination chemistry. Researchers are examining whether derivatives of this compound could serve as components in organic semiconductors or photoactive materials.

Analytical characterization of CAS 895783-63-8 typically employs advanced techniques including high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. The fluorine NMR signal provides a distinctive fingerprint for this compound, while the chlorine isotope pattern aids in mass spectral identification. These analytical methods are essential for quality control in both research and potential production settings.

Safety considerations for handling N'-(4-chlorophenyl)-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}ethanediamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended when working with this material. Proper ventilation should be maintained, especially during weighing operations or when handling powdered forms of the compound.

The commercial availability of 895783-63-8 has increased in recent years, reflecting growing demand from research institutions and pharmaceutical developers. Several specialty chemical suppliers now offer this compound in various quantities, typically with purity specifications exceeding 95%. Pricing varies depending on scale and purity requirements, with custom synthesis options available for specific isotopic or structural variants.

Future research directions for N'-(4-chlorophenyl)-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}ethanediamide may explore its potential in emerging areas such as targeted drug delivery systems or as a scaffold for covalent inhibitors. The compound's modular structure lends itself to systematic modification, allowing medicinal chemists to explore structure-activity relationships. Additionally, the fluorine atom presents opportunities for PET radiochemistry applications, though this would require development of appropriate synthetic methodologies.

Environmental fate studies of CAS 895783-63-8 are limited but suggest that like many halogenated aromatic compounds, it may exhibit persistence in certain environmental compartments. Researchers developing applications for this compound should consider appropriate waste management strategies and investigate biodegradation pathways where relevant to their work.

In summary, N'-(4-chlorophenyl)-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}ethanediamide represents a versatile chemical entity with significant potential across multiple scientific disciplines. Its unique structural features combine elements known to confer desirable properties in both pharmaceutical and materials science applications. As research continues to uncover new applications for thiazole derivatives and halogenated aromatics, compounds like 895783-63-8 will likely remain important tools for scientific innovation and discovery.